Cas no 3145-77-5 (2-(methylsulfanylmethyl)pyridine)

• Product Name: 2-(methylsulfanylmethyl)pyridine
• CAS No: 3145-77-5
• MF: C₇H₉NS
• MW: 139.218060255051
• MDL: MFCD30333856
• CID: 322257
• PubChem ID: 265899
• Update Time: 2025-05-24

2-(methylsulfanylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-[(methylthio)methyl]-
• 2-(methylsulfanylmethyl)pyridine
• 2-(methylthiomethyl)pyridine
• 2-[(methylsulfanyl)methyl]pyridine
• 2-< (methylthio)methyl> pyridine
• 2-methylsulfanylmethyl-pyridine
• 2-methylthiomethylpyridine
• 2-methylthiomethyl-pyridine
• AC1L6EYT
• AC1Q7DTE
• AR-1D6299
• CTK4G7162
• NSC102541
• SureCN951074
• SCHEMBL951074
• NSC-102541
• MFCD30333856
• 2-((methylthio)methyl)pyridine
• KWXDPVBKJYKQIM-UHFFFAOYSA-N
• 2-(methylthio)methylpyridine
• AS-61955
• DTXSID30295523
• 3145-77-5
• AKOS037645639
• W19655
• pyridine, 2-methylthiomethyl-

• MDL： MFCD30333856
• Inchi： 1S/C7H9NS/c1-9-6-7-4-2-3-5-8-7/h2-5H,6H2,1H3
• InChI Key： KWXDPVBKJYKQIM-UHFFFAOYSA-N
• SMILES： S(C)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 139.04567
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89
• LogP: 1.94460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(methylsulfanylmethyl)pyridine

2-(Methylsulfanylmethyl)pyridine: An Overview of a Versatile Compound (CAS No. 3145-77-5)

2-(Methylsulfanylmethyl)pyridine, also known by its CAS number 3145-77-5, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring and a methylthiomethyl group. These features contribute to its diverse applications in various industries, from drug development to advanced materials.

The chemical structure of 2-(methylsulfanylmethyl)pyridine is represented by the formula C₈H₁₁NS. The presence of the pyridine ring imparts aromatic properties, while the methylthiomethyl group introduces sulfur functionality, making it an attractive building block for synthetic chemistry. The compound's ability to form stable complexes with various metals and its reactivity in different chemical reactions have made it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-(methylsulfanylmethyl)pyridine has shown promise as a key intermediate in the synthesis of several bioactive compounds. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a scaffold for designing novel inhibitors of specific enzymes involved in cancer pathways. The sulfur-containing moiety was found to enhance the binding affinity and selectivity of these inhibitors, making them more effective in preclinical models.

Beyond pharmaceutical applications, 2-(methylsulfanylmethyl)pyridine has also found utility in materials science. Its unique electronic properties and ability to form stable complexes with transition metals have led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit high surface areas and tunable pore sizes, making them suitable for applications such as gas storage, catalysis, and drug delivery systems. A recent publication in Chemical Communications demonstrated the synthesis of MOFs using 2-(methylsulfanylmethyl)pyridine-based ligands, which showed exceptional performance in CO₂ capture and separation processes.

The synthetic accessibility of 2-(methylsulfanylmethyl)pyridine is another factor contributing to its widespread use. Various methods have been developed for its preparation, including direct alkylation of pyridine with methylthiomethane or through multistep synthetic routes involving Grignard reactions and subsequent functional group transformations. These methods allow for large-scale production with high purity, making it readily available for industrial applications.

In terms of safety and environmental considerations, 2-(methylsulfanylmethyl)pyridine is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored and used with proper precautions to avoid exposure to skin or inhalation. Regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) provide guidelines for safe handling and disposal to ensure environmental protection.

The future outlook for 2-(methylsulfanylmethyl)pyridine is promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent advancements in green chemistry have focused on developing more sustainable methods for its synthesis, reducing environmental impact while maintaining high yields. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovation in areas such as drug delivery systems and advanced materials.

In conclusion, 2-(methylsulfanylmethyl)pyridine (CAS No. 3145-77-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As new research continues to emerge, the potential uses for this compound are likely to expand further, contributing to advancements in fields such as pharmaceuticals, materials science, and environmental sustainability.